Cas no 1261733-21-4 (1-(Trifluoromethyl)naphthalene-7-carboxaldehyde)

• Product Name: 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde
• CAS No: 1261733-21-4
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• CID: 4797799
• Update Time: 2025-10-05

1-(Trifluoromethyl)naphthalene-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde
• 8-(trifluoromethyl)naphthalene-2-carbaldehyde

• Inchi： 1S/C12H7F3O/c13-12(14,15)11-3-1-2-9-5-4-8(7-16)6-10(9)11/h1-7H
• InChI Key： PNXAXNMYWHPJDS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=CC(C=O)=CC2=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde

1-(Trifluoromethyl)naphthalene-7-carboxaldehyde (CAS 1261733-21-4): A Versatile Fluorinated Building Block for Organic Synthesis

1-(Trifluoromethyl)naphthalene-7-carboxaldehyde (CAS 1261733-21-4) is a highly valuable fluorinated aromatic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This trifluoromethyl-substituted naphthaldehyde derivative serves as a crucial building block for the synthesis of various complex molecules, particularly in the development of advanced materials and bioactive compounds.

The unique structural features of 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde combine the electron-withdrawing properties of the trifluoromethyl group with the aromatic character of the naphthalene ring system. This combination makes it particularly useful in pharmaceutical intermediates synthesis, where the introduction of fluorine atoms can significantly alter the biological activity and metabolic stability of drug candidates.

Recent studies have highlighted the importance of fluorinated naphthalene derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. The 7-carboxaldehyde functional group in this compound provides an excellent handle for further chemical modifications through various condensation and addition reactions.

From a synthetic perspective, 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde offers several advantages. The trifluoromethyl group at position 1 enhances the electrophilicity of the aldehyde group at position 7, making it more reactive toward nucleophilic additions. This property is particularly valuable in the construction of complex molecular architectures through carbon-carbon bond forming reactions.

In material science applications, derivatives of 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde have shown promise in the development of organic semiconductors and liquid crystal materials. The strong dipole moment created by the trifluoromethyl-carboxaldehyde combination contributes to interesting electronic properties in these materials.

The compound's stability under various reaction conditions makes it particularly useful in multi-step synthetic sequences. Researchers have successfully employed 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde in palladium-catalyzed coupling reactions, reductive aminations, and heterocycle formations.

From a commercial availability standpoint, CAS 1261733-21-4 is typically supplied as a high-purity crystalline solid with excellent shelf stability when stored properly. The growing demand for this compound reflects the increasing importance of fluorinated aromatic building blocks in both academic and industrial research settings.

Analytical characterization of 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde typically includes comprehensive NMR analysis (both 1H and 19F), mass spectrometry, and HPLC purity determination. These analytical methods ensure the compound meets the rigorous standards required for pharmaceutical and materials science applications.

The environmental and handling properties of 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde are generally favorable compared to many other fluorinated compounds. Its relatively low volatility and good thermal stability contribute to safer handling in laboratory environments.

Recent patent literature reveals growing interest in trifluoromethyl-substituted naphthalene derivatives, with several applications specifically mentioning CAS 1261733-21-4 as a key intermediate. These patents cover diverse areas including organic electronics, pharmaceutical compositions, and specialty chemicals.

In terms of synthetic accessibility, 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde can be prepared through several routes, with the most common involving selective formylation of appropriately substituted trifluoromethylnaphthalene precursors. The development of efficient synthetic protocols for this compound remains an active area of research.

The compound's solubility profile makes it compatible with a wide range of organic solvents, including dichloromethane, THF, and ethyl acetate. This versatility facilitates its use in various reaction conditions and purification processes.

Quality control specifications for commercial samples of 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde typically require ≥98% purity by HPLC, with strict limits on related substances. These specifications ensure reliable performance in sensitive applications such as pharmaceutical synthesis.

From a regulatory perspective, CAS 1261733-21-4 is not currently classified under any hazardous material categories in major chemical inventories. However, as with all chemical substances, appropriate laboratory safety practices should be followed when handling this material.

The future outlook for 1-(Trifluoromethyl)naphthalene-7-carboxaldehyde appears promising, with increasing research interest in fluorinated organic compounds for both medicinal and materials applications. Its unique combination of structural features positions it as a valuable tool for synthetic chemists working in these growing fields.